Cas no 2680686-94-4 (benzyl N-(4-bromo-3-methoxypyridin-2-yl)carbamate)

• Product Name: benzyl N-(4-bromo-3-methoxypyridin-2-yl)carbamate
• CAS No: 2680686-94-4
• MF: C₁₄H₁₃BrN₂O₃
• MW: 337.168622732162
• CID: 5620934
• PubChem ID: 165939326
• Update Time: 2025-06-30

benzyl N-(4-bromo-3-methoxypyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680686-94-4
• EN300-28296542
• benzyl N-(4-bromo-3-methoxypyridin-2-yl)carbamate

• Inchi： 1S/C14H13BrN2O3/c1-19-12-11(15)7-8-16-13(12)17-14(18)20-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,16,17,18)
• InChI Key： YCRKVHAHCWTEHT-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1OC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 336.01095g/mol
• Monoisotopic Mass: 336.01095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 60.4Ų

Additional information on benzyl N-(4-bromo-3-methoxypyridin-2-yl)carbamate

Benzyl N-(4-Bromo-3-Methoxypyridin-2-yl)Carbamate: A Comprehensive Overview

Benzyl N-(4-bromo-3-methoxypyridin-2-yl)carbamate, also known by its CAS number 2680686-94-4, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The molecule consists of a benzyl group attached to a pyridine ring substituted with bromine and methoxy groups, making it a versatile building block for further chemical modifications.

The synthesis of benzyl N-(4-bromo-3-methoxypyridin-2-yl)carbamate involves a series of well-established organic reactions, including nucleophilic substitutions and carbamate formation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, researchers have explored the use of transition metal catalysts to enhance the reaction yield and selectivity during the formation of the pyridine derivative.

One of the most promising applications of this compound lies in its role as an intermediate in drug discovery. The presence of the bromine atom on the pyridine ring allows for further functionalization, enabling the creation of bioactive molecules with potential therapeutic benefits. Studies have shown that derivatives of this compound exhibit activity against various enzymes involved in inflammatory processes, making them candidates for anti-inflammatory drug development.

In addition to its pharmaceutical applications, benzyl N-(4-bromo-3-methoxypyridin-2-yl)carbamate has found utility in agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been explored in recent research. For example, scientists have investigated its role in the synthesis of compounds that target specific metabolic pathways in pests, offering a sustainable alternative to traditional chemical pesticides.

The structural versatility of this compound also extends to materials science. Researchers have utilized it as a monomer in the synthesis of novel polymers with tailored properties. The incorporation of this compound into polymer networks has been shown to enhance mechanical strength and thermal stability, making it a valuable component in advanced materials development.

Recent studies have focused on optimizing the synthesis and characterization of benzyl N-(4-bromo-3-methoxypyridin-2-yl)carbamate. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry, have been employed to confirm its molecular structure and purity. These findings underscore the importance of rigorous analytical methods in ensuring the quality and reliability of chemical intermediates used in research and industry.

In conclusion, benzyl N-(4-bromo-3-methoxypyridin-2-yl)carbamate stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals, agrochemicals, and materials science. As ongoing research continues to uncover new potential uses for this compound, its significance in the chemical landscape is expected to grow further.